Cas no 418791-31-8 (Benzamide,2,3-difluoro-N-(4-methyl-2-thiazolyl)-)

• Product Name: Benzamide,2,3-difluoro-N-(4-methyl-2-thiazolyl)-
• CAS No: 418791-31-8
• MF: C₁₁H₈F₂N₂OS
• MW: 254.255827903748
• CID: 326597
• PubChem ID: 872236
• Update Time: 2025-04-19

Benzamide,2,3-difluoro-N-(4-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2,3-difluoro-N-(4-methyl-2-thiazolyl)-
• 2,3-Difluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
• Benzamide, 2,3-difluoro-N-(4-methyl-2-thiazolyl)- (9CI)
• DTXSID60357946
• SR-01000214178
• AKOS003593561
• SR-01000214178-1
• 418791-31-8

• Inchi： 1S/C11H8F2N2OS/c1-6-5-17-11(14-6)15-10(16)7-3-2-4-8(12)9(7)13/h2-5H,1H3,(H,14,15,16)
• InChI Key： HEYTVFYKRXLBIX-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C1C=CC=C(C=1F)F)=O

Computed Properties

• Exact Mass: 254.03254038g/mol
• Monoisotopic Mass: 254.03254038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives